Cas no 102948-77-6 (2-pyridin-2-yl-1-[2-(2-pyridin-2-ylbenzimidazol-1-yl)ethyl]benzimidazole)

• Product Name: 2-pyridin-2-yl-1-[2-(2-pyridin-2-ylbenzimidazol-1-yl)ethyl]benzimidazole
• CAS No: 102948-77-6
• MF: C₂₆H₂₀N₆
• MW: 416.477204322815
• CID: 1133451
• PubChem ID: 15821848
• Update Time: 2025-04-20

2-pyridin-2-yl-1-[2-(2-pyridin-2-ylbenzimidazol-1-yl)ethyl]benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-pyridin-2-yl-1-[2-(2-pyridin-2-ylbenzimidazol-1-yl)ethyl]benzimidazole
• 1,2-bis-(2-(2-pyridyl)benzimidazolyl)ethane
• 1,2-bis-(2-[2]pyridyl-benzimidazol-1-yl)-ethane
• 1H-Benzimidazole, 1,1'-(1,2-ethanediyl)bis[2-(2-pyridinyl)-
• ACMC-20m5w4
• CTK0D8796
• 1,2-Bis-(2-[2]pyridyl-benzimidazol-1-yl)-aethan
• 1,2-bis-(2-(2-pyridyl)benzimidazolyl)ethane; 1,2-bis-(2-[2]pyridyl-benzimidazol-1-yl)-ethane; 1H-Benzimidazole, 1,1'-(1,2-ethanediyl)bis[2-(2-pyridinyl)-; ACMC-20m5w4; CTK0D8796; 1,2-Bis-(2-[2]pyridyl-benzimidazol-1-yl)-aethan;
• DTXSID30578626
• 1,1'-(Ethane-1,2-diyl)bis[2-(pyridin-2-yl)-1H-benzimidazole]
• 102948-77-6

• Inchi： 1S/C26H20N6/c1-3-13-23-19(9-1)29-25(21-11-5-7-15-27-21)31(23)17-18-32-24-14-4-2-10-20(24)30-26(32)22-12-6-8-16-28-22/h1-16H,17-18H2
• InChI Key： BFVAZZBXAAYRQK-UHFFFAOYSA-N
• SMILES： N1(C(C2C=CC=CN=2)=NC2C=CC=CC1=2)CCN1C(C2C=CC=CN=2)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 416.1752
• Monoisotopic Mass: 416.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.42